1-(1-cyclohexyl-1H-pyrazole-3-carbonyl)-3-ethylpiperidin-4-amine hydrochloride
Overview
Description
1-(1-Cyclohexyl-1H-pyrazole-3-carbonyl)-3-ethylpiperidin-4-amine hydrochloride (CEP-HCl) is an organic compound that has been studied for its potential biological and medicinal applications. CEP-HCl is composed of a cyclohexyl group, a pyrazole ring, an ethyl piperidine, and an amine group, all of which are connected via carbon-carbon and carbon-nitrogen bonds. CEP-HCl has a molecular weight of 439.875 g/mol, and its chemical formula is C17H28ClN3O.
Scientific Research Applications
1-(1-cyclohexyl-1H-pyrazole-3-carbonyl)-3-ethylpiperidin-4-amine hydrochloride has been studied for its potential applications in scientific research. It has been used as a ligand in the synthesis of catalysts, as a ligand for the preparation of novel coordination polymers, and as a ligand for the preparation of metal-organic frameworks. Additionally, 1-(1-cyclohexyl-1H-pyrazole-3-carbonyl)-3-ethylpiperidin-4-amine hydrochloride has been studied for its potential applications in drug delivery, biodegradation, and biocatalysis.
Mechanism of Action
1-(1-cyclohexyl-1H-pyrazole-3-carbonyl)-3-ethylpiperidin-4-amine hydrochloride is known to interact with a variety of biological molecules, including proteins, enzymes, and DNA. It has been shown to bind to and inhibit the activity of certain enzymes, such as acetylcholinesterase, which is involved in the regulation of neurotransmitter release. Additionally, 1-(1-cyclohexyl-1H-pyrazole-3-carbonyl)-3-ethylpiperidin-4-amine hydrochloride has been shown to interact with proteins involved in the regulation of cell growth and division, suggesting that it may have potential applications in the treatment of cancer.
Biochemical and Physiological Effects
1-(1-cyclohexyl-1H-pyrazole-3-carbonyl)-3-ethylpiperidin-4-amine hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase, which is involved in the regulation of neurotransmitter release. Additionally, 1-(1-cyclohexyl-1H-pyrazole-3-carbonyl)-3-ethylpiperidin-4-amine hydrochloride has been shown to interact with proteins involved in the regulation of cell growth and division, suggesting that it may have potential applications in the treatment of cancer.
Advantages and Limitations for Lab Experiments
1-(1-cyclohexyl-1H-pyrazole-3-carbonyl)-3-ethylpiperidin-4-amine hydrochloride has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, and it is highly soluble in water and organic solvents. Additionally, it has a high binding affinity for a variety of biological molecules, which makes it useful for studying the interactions between these molecules. However, 1-(1-cyclohexyl-1H-pyrazole-3-carbonyl)-3-ethylpiperidin-4-amine hydrochloride also has some limitations for use in laboratory experiments. It has a low solubility in non-polar solvents, and it is highly reactive, which can make it difficult to work with in certain experiments.
Future Directions
There are many potential future directions for the research and application of 1-(1-cyclohexyl-1H-pyrazole-3-carbonyl)-3-ethylpiperidin-4-amine hydrochloride. One potential direction is the development of new drugs based on the compound. Additionally, 1-(1-cyclohexyl-1H-pyrazole-3-carbonyl)-3-ethylpiperidin-4-amine hydrochloride could be used to study the interactions between proteins and DNA, and it could also be used to study the effects of certain drugs on the activity of enzymes. Furthermore, 1-(1-cyclohexyl-1H-pyrazole-3-carbonyl)-3-ethylpiperidin-4-amine hydrochloride could be used to study the effects of certain drugs on the growth and division of cells, and it could also be used in the development of new catalysts and materials. Finally, 1-(1-cyclohexyl-1H-pyrazole-3-carbonyl)-3-ethylpiperidin-4-amine hydrochloride could be used to study the effects of certain drugs on the biodegradation of organic compounds.
Synthesis Methods
1-(1-cyclohexyl-1H-pyrazole-3-carbonyl)-3-ethylpiperidin-4-amine hydrochloride is synthesized by a multi-step process that involves the condensation of cyclohexanone with ethylacetoacetate in the presence of a base, followed by the addition of ethylcyanoacetate and the subsequent formation of the pyrazole ring. This is followed by the addition of 3-ethylpiperidine and the formation of the amine group. Finally, the hydrochloride salt is formed by the addition of hydrochloric acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '1-(1-cyclohexyl-1H-pyrazole-3-carbonyl)-3-ethylpiperidin-4-amine hydrochloride' involves the reaction of 1-cyclohexyl-1H-pyrazole-3-carboxylic acid with ethyl 4-aminopiperidine-3-carboxylate, followed by the conversion of the resulting intermediate to the hydrochloride salt form.", "Starting Materials": [ "1-cyclohexyl-1H-pyrazole-3-carboxylic acid", "ethyl 4-aminopiperidine-3-carboxylate", "hydrochloric acid", "diethyl ether", "sodium hydroxide", "water" ], "Reaction": [ "Step 1: 1-cyclohexyl-1H-pyrazole-3-carboxylic acid is reacted with ethyl 4-aminopiperidine-3-carboxylate in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP) in anhydrous diethyl ether to form the intermediate 1-(1-cyclohexyl-1H-pyrazole-3-carbonyl)-3-ethylpiperidin-4-amine.", "Step 2: The intermediate is then dissolved in water and the pH is adjusted to basic using sodium hydroxide. The resulting mixture is extracted with diethyl ether to remove any impurities.", "Step 3: The aqueous layer is then acidified with hydrochloric acid to form the hydrochloride salt of the compound. The salt is isolated by filtration and dried to obtain the final product." ] } | |
CAS RN |
2418679-93-1 |
Molecular Formula |
C17H29ClN4O |
Molecular Weight |
340.9 |
Purity |
85 |
Origin of Product |
United States |
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